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Compound of Interest

Compound Name: 1-Pentene

Cat. No.: B089616

Essential Safety and Handling Guide for 1-Pentene

This guide provides critical safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 1-Pentene. Adherence to these
procedures is essential for ensuring laboratory safety.

Physicochemical and Hazard Data for 1-Pentene

The following table summarizes key quantitative data for 1-Pentene, facilitating a quick
assessment of its properties and hazards.
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Property Value Citations

Molecular Formula CsHaio [1112]

Molecular Weight 70.13 g/mol [2][3]

Appearance Colorless, volatile liquid [1114]
Disagreeable, gasoline-like

Odor [2][4]1[5]
odor

Boiling Point 29.9-30.1 °C (85.8-86°F) [3][4][6]

Melting Point -165 °C (-265°F) [31[5][6]

_ -28°C to -20°C (-18.4°F to

Flash Point [41[6]
-4°F)

Density 0.641 g/mL at 25 °C [3][4]

Vapor Density

2.42 (Air = 1)

[2]

Vapor Pressure

635 mmHg at 25 °C

[2]

Autoignition Temperature

273 °C (523.4°F)

[3]L6]

Explosive Limits in Air

LEL: 1.4%, UEL: 8.7%

[3]05]

Solubility

Insoluble in water; miscible

with alcohol

[4]

Operational Plan for Handling 1-Pentene

A systematic approach is crucial when handling the highly flammable and volatile 1-Pentene.

The following step-by-step procedures cover the entire workflow from preparation to disposal.

Engineering Controls and Pre-Handling Preparations

¢ Ventilation: Always handle 1-Pentene in a well-ventilated area.[7] A certified chemical fume

hood is recommended.

« Ignition Sources: Before handling, eliminate all potential ignition sources, including open

flames, sparks, hot surfaces, and static discharge.[3][8][9] Use explosion-proof electrical
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equipment for all operations.[7][8][10]

o Safety Equipment: Ensure that an emergency eye wash fountain and a safety shower are
readily accessible in the immediate vicinity of the handling area.[7]

o Grounding: To prevent static electricity buildup, ground and bond all containers and receiving
equipment during transfer.[7][8]

Required Personal Protective Equipment (PPE)

Proper PPE is the final line of defense against exposure. The following equipment is mandatory
when handling 1-Pentene:

o Eye and Face Protection: Chemical safety goggles are required.[7] Contact lenses should
not be worn.[7] For operations with a higher risk of splashing, a face shield should be used in
addition to goggles.[3][11]

e Hand Protection: Wear neoprene or nitrile rubber gloves to prevent skin contact.[7] Always
inspect gloves for integrity before use.[8]

« Skin and Body Protection: Wear suitable protective clothing to prevent skin exposure.[7][8] A
lab coat or chemical-resistant apron is recommended.[9]

» Respiratory Protection: If there is a risk of inhalation, or if ventilation is inadequate, use a
NIOSH-certified organic vapor respirator (black cartridge).[7]

Safe Handling and Storage Procedures

» Handling:
o Use only non-sparking tools.[7][8]
o Avoid all contact with eyes and skin, and do not breathe vapor or mist.[7]
o Keep the container tightly closed when not in use.[7][8]

e Storage:

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.gelest.com/wp-content/uploads/product_msds/ENEP3400-msds.pdf
https://msds.nipissingu.ca/Inventory/Home/DownloadFile/919
https://www.airgas.com/msds/001119.pdf
https://www.gelest.com/wp-content/uploads/product_msds/ENEP3400-msds.pdf
https://www.gelest.com/wp-content/uploads/product_msds/ENEP3400-msds.pdf
https://msds.nipissingu.ca/Inventory/Home/DownloadFile/919
https://www.benchchem.com/product/b089616?utm_src=pdf-body
https://www.gelest.com/wp-content/uploads/product_msds/ENEP3400-msds.pdf
https://www.gelest.com/wp-content/uploads/product_msds/ENEP3400-msds.pdf
https://cameochemicals.noaa.gov/chemical/8976
https://cameochemicals.noaa.gov/chris/PTE.pdf
https://www.gelest.com/wp-content/uploads/product_msds/ENEP3400-msds.pdf
https://msds.nipissingu.ca/Inventory/Home/DownloadFile/919
https://www.gelest.com/wp-content/uploads/product_msds/ENEP3400-msds.pdf
https://msds.nipissingu.ca/Inventory/Home/DownloadFile/919
https://sasoldcproducts.blob.core.windows.net/qadocuments/Safety%20Datasheets/5fae68eb-9a41_EU_PENTENE_EN-US.PDF
https://www.gelest.com/wp-content/uploads/product_msds/ENEP3400-msds.pdf
https://www.gelest.com/wp-content/uploads/product_msds/ENEP3400-msds.pdf
https://msds.nipissingu.ca/Inventory/Home/DownloadFile/919
https://www.gelest.com/wp-content/uploads/product_msds/ENEP3400-msds.pdf
https://www.gelest.com/wp-content/uploads/product_msds/ENEP3400-msds.pdf
https://msds.nipissingu.ca/Inventory/Home/DownloadFile/919
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089616?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

o Store 1-Pentene in a cool, dry, and well-ventilated area, away from heat and sources of
ignition.[7][8][9]

o The storage area should be a designated flammables area, and containers should be kept
refrigerated.[8]

o Store locked up and away from incompatible materials such as oxidizing agents.[7][8][9]

Accidental Release and Spill Response

Immediate Actions: In case of a spill, immediately evacuate unnecessary personnel and
eliminate all ignition sources from the area.[3][9]

Containment: For small spills, use a non-combustible absorbent material like sand or dry
earth to contain and collect the substance.[3]

Cleanup: Use clean, non-sparking tools to transfer the absorbed material into a suitable,
closed container for disposal.[3][8]

Environmental Precautions: Prevent the spill from entering sewers or public waterways.[7][8]

First Aid Measures

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.
Seek immediate medical attention.[6]

Skin Contact: Immediately remove all contaminated clothing. Wash the affected skin area
with plenty of soap and water.[7][8]

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, making
sure to remove contact lenses if present and easy to do so.[7][8] Seek medical attention.[7]

Ingestion: Do NOT induce vomiting as this is an aspiration hazard.[8][9] Call a physician or
poison control center immediately.[8]

Waste Disposal Plan
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o Regulations: All waste disposal must be conducted in strict accordance with local, regional,

and national regulations.[7][8]

e Procedure: 1-Pentene waste should be incinerated in a licensed waste disposal facility.[7]
Do not dispose of the waste into the sewer system.[7]

o Containers: Handle empty containers with care as they may contain flammable residual
vapors.[7] These should be disposed of in the same manner as the chemical itself.[12]

Visualized Workflow for Handling 1-Pentene

The following diagram illustrates the logical flow of operations for the safe handling of 1-
Pentene, from initial preparation to final disposal.
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Caption: Workflow for the safe handling of 1-Pentene, from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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